Cas no 213455-13-1 (5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione)
5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,?4-?Thiazolidinedione,5-?[(4-?hydroxybenzo[b]?thien-?7-?yl)?methyl]?-
- 2,4-Thiazolidinedione, 5-[(4-hydroxybenzo[b]thien-7-yl)methyl]-
- 2,4-Thiazolidinedione,5-[(4-hydroxybenzo[b]thien-7-yl)methyl]-
- 5-((4-Hydroxybenzo[b]thiophen-7-yl)methyl)thiazolidine-2,4-dione
- 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione
-
- Inchi: 1S/C12H9NO3S2/c14-8-2-1-6(10-7(8)3-4-17-10)5-9-11(15)13-12(16)18-9/h1-4,9,14H,5H2,(H,13,15,16)
- InChI Key: BKFYILSMFALMFP-UHFFFAOYSA-N
- SMILES: S1C(NC(C1CC1C=CC(=C2C=CSC=12)O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 376
- Topological Polar Surface Area: 120
5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514700-1g |
5-((4-Hydroxybenzo[b]thiophen-7-yl)methyl)thiazolidine-2,4-dione |
213455-13-1 | 97% | 1g |
$*** | 2023-03-31 | |
| Ambeed | A448167-1g |
5-((4-Hydroxybenzo[b]thiophen-7-yl)methyl)thiazolidine-2,4-dione |
213455-13-1 | 97% | 1g |
$494.0 | 2024-08-03 | |
| Crysdot LLC | CD11166070-1g |
5-((4-Hydroxybenzo[b]thiophen-7-yl)methyl)thiazolidine-2,4-dione |
213455-13-1 | 97% | 1g |
$490 | 2024-07-19 |
5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione
Recent Advances in the Study of 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione (CAS: 213455-13-1)
The compound 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione (CAS: 213455-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazolidinedione derivative has been investigated for its role in modulating various biological pathways, particularly those related to metabolic disorders and inflammatory conditions. Recent studies have focused on its molecular mechanisms, pharmacokinetics, and potential as a lead compound for drug development.
One of the key areas of research has been the compound's interaction with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in glucose and lipid metabolism. Preliminary in vitro and in vivo studies suggest that 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione exhibits selective PPARγ agonistic activity, which could make it a promising candidate for the treatment of type 2 diabetes mellitus. Researchers have also explored its anti-inflammatory properties, with findings indicating potential applications in conditions such as rheumatoid arthritis and atherosclerosis.
Recent advancements in synthetic chemistry have enabled the production of this compound with higher purity and yield, facilitating more extensive pharmacological evaluations. Structural modifications have been explored to enhance its bioavailability and reduce off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel analogs with improved metabolic stability and tissue distribution profiles.
In addition to its metabolic and anti-inflammatory effects, 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione has shown promise in oncology research. Early-stage studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in certain tumor models, particularly those associated with dysregulated PPARγ signaling. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.
Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as dose-dependent toxicity, long-term safety, and formulation stability need to be addressed in future studies. Ongoing research aims to elucidate the compound's full pharmacological profile and identify optimal therapeutic windows for various indications.
In conclusion, 5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable subject for further investigation. Continued efforts in structural optimization and mechanistic studies will be crucial in unlocking its full clinical potential.
213455-13-1 (5-[(4-Hydroxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione) Related Products
- 213455-11-9(5-[(4-Phenylmethoxy-1-benzothiophen-7-yl)methyl]-1,3-thiazolidine-2,4-dione)
- 161600-03-9(2,4-Thiazolidinedione, 5-[(6-hydroxy-2-naphthalenyl)methyl]-)
- 289033-45-0(2,4-Thiazolidinedione, 5-[5-[4-(3-thienylmethoxy)phenyl]pentyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)